Cas no 93919-06-3 (2-Butenedioic acid,1-(phenylmethyl) ester)

2-Butenedioic acid,1-(phenylmethyl) ester structure
93919-06-3 structure
Product Name:2-Butenedioic acid,1-(phenylmethyl) ester
CAS No:93919-06-3
MF:C11H10O4
MW:206.194703578949
CID:803913
PubChem ID:6437229
Update Time:2025-04-19

2-Butenedioic acid,1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid,1-(phenylmethyl) ester
    • benzyl hydrogen 2-butenedioate
    • F97111
    • 85602-93-3
    • BDBM50342420
    • EINECS 299-989-1
    • SCHEMBL165231
    • (2E)-4-(BENZYLOXY)-4-OXOBUT-2-ENOIC ACID
    • CHEMBL1771737
    • 93919-06-3
    • SCHEMBL527836
    • (E)-4-oxo-4-phenylmethoxybut-2-enoic acid
    • Inchi: 1S/C11H10O4/c12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)/b7-6+
    • InChI Key: QKUGKZFASYQCGO-VOTSOKGWSA-N
    • SMILES: O(C(/C=C/C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.057909
  • Monoisotopic Mass: 206.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.261
  • Boiling Point: 368.4°Cat760mmHg
  • Flash Point: 145.8°C
  • Refractive Index: 1.562
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